![molecular formula C15H12FN5O3S B2865265 2-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile CAS No. 2310123-42-1](/img/structure/B2865265.png)
2-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile
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Overview
Description
The compound "4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline" seems to be structurally similar to the compound you’re asking about. It has a molecular weight of 273.31 .
Molecular Structure Analysis
The molecular structure of “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” is described by the InChI code: 1S/C14H16FN5/c15-11-9-17-14(18-10-11)20-7-5-19(6-8-20)13-3-1-12(16)2-4-13/h1-4,9-10H,5-8,16H2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” include a molecular weight of 273.31 . For “5-fluoropyrimidin-2-ol”, another related compound, the molecular formula is CHFNO, with an average mass of 114.078 Da .
Scientific Research Applications
Herbicidal Activity
- Fluorine-Containing Derivatives: Compounds similar to 2-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile have been synthesized and found to possess herbicidal activity. For instance, fluorine-containing pyrazolo[3,4-d]pyrimidin-4-one derivatives exhibit herbicidal properties against common agricultural pests like rape and barnyard grass (Liu et al., 2006).
Antimicrobial and Antitumor Applications
- Sulfonamide Derivatives: Various sulfonamide derivatives, including those similar to this compound, have shown promising results in antimicrobial and antitumor applications. For instance, compounds derived from sulfa drugs have been explored for their potential in treating vitiligo and other diseases (Abdel-Rahman et al., 2010). Additionally, sulfonamide derivatives containing 5-flurouracil and nitrogen mustard have been designed as potential antitumor agents with low toxicity (Huang et al., 2001).
Environmental Impact Studies
- Monitoring of Related Compounds: Studies on the environmental impact and monitoring of similar compounds have been conducted. For example, an environmental monitoring study in Austria focused on veterinary antibiotics in animal manure and soils, which included compounds related to sulfonamides and fluoroquinolones (Martínez-Carballo et al., 2007).
Agricultural Research
- Rice Bacterial Leaf Blight: Research into sulfone derivatives containing 1,3,4-oxadiazole moieties, similar in structure to this compound, has shown effectiveness against rice bacterial leaf blight. These compounds have demonstrated both in vitro and in vivo antibacterial activities and are potential candidates for use in agriculture (Shi et al., 2015).
Future Directions
properties
IUPAC Name |
2-[4-(5-fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN5O3S/c16-12-8-18-15(19-9-12)21-6-5-20(10-14(21)22)25(23,24)13-4-2-1-3-11(13)7-17/h1-4,8-9H,5-6,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDCVRCQDBPBICX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1S(=O)(=O)C2=CC=CC=C2C#N)C3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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